4-Formyl-2-methoxyphenyl acetate
4-Formyl-2-methoxyphenyl acetate
Vanillin acetate is a phenyl acetate obtained by the formal condensation of phenolic group of vanillin with acetic acid. It is a member of benzaldehydes, a monomethoxybenzene and a member of phenyl acetates. It is functionally related to a vanillin.
Vanillyl acetate is a metabolite found in or produced by Saccharomyces cerevisiae.
Vanillyl acetate is a metabolite found in or produced by Saccharomyces cerevisiae.
Brand Name:
Vulcanchem
CAS No.:
881-68-5
VCID:
VC20875303
InChI:
InChI=1S/C10H10O4/c1-7(12)14-9-4-3-8(6-11)5-10(9)13-2/h3-6H,1-2H3
SMILES:
CC(=O)OC1=C(C=C(C=C1)C=O)OC
Molecular Formula:
C10H10O4
Molecular Weight:
194.18 g/mol
4-Formyl-2-methoxyphenyl acetate
CAS No.: 881-68-5
Cat. No.: VC20875303
Molecular Formula: C10H10O4
Molecular Weight: 194.18 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Vanillin acetate is a phenyl acetate obtained by the formal condensation of phenolic group of vanillin with acetic acid. It is a member of benzaldehydes, a monomethoxybenzene and a member of phenyl acetates. It is functionally related to a vanillin. Vanillyl acetate is a metabolite found in or produced by Saccharomyces cerevisiae. |
|---|---|
| CAS No. | 881-68-5 |
| Molecular Formula | C10H10O4 |
| Molecular Weight | 194.18 g/mol |
| IUPAC Name | (4-formyl-2-methoxyphenyl) acetate |
| Standard InChI | InChI=1S/C10H10O4/c1-7(12)14-9-4-3-8(6-11)5-10(9)13-2/h3-6H,1-2H3 |
| Standard InChI Key | PZSJOBKRSVRODF-UHFFFAOYSA-N |
| SMILES | CC(=O)OC1=C(C=C(C=C1)C=O)OC |
| Canonical SMILES | CC(=O)OC1=C(C=C(C=C1)C=O)OC |
| Boiling Point | 287.00 to 288.00 °C. @ 760.00 mm Hg |
| Melting Point | 77 - 79 °C |
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